Cas no 1534956-54-1 (1-2-(thiophen-2-yl)ethylcyclopropan-1-amine)

1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine is a structurally unique amine derivative featuring a cyclopropane ring linked to a thiophene moiety via an ethyl spacer. This compound is of interest in medicinal chemistry and materials science due to its hybrid aromatic-aliphatic framework, which can influence electronic and steric properties. The cyclopropane ring introduces strain, potentially enhancing reactivity or binding affinity, while the thiophene group offers π-conjugation for applications in optoelectronics or as a pharmacophore. Its amine functionality provides a handle for further derivatization, making it a versatile intermediate for synthetic modifications. The compound’s balanced lipophilicity and rigidity may also be advantageous in drug design for optimizing bioavailability or target engagement.
1-2-(thiophen-2-yl)ethylcyclopropan-1-amine structure
1534956-54-1 structure
Product Name:1-2-(thiophen-2-yl)ethylcyclopropan-1-amine
CAS No:1534956-54-1
MF:C9H13NS
MW:167.27122092247
CID:6564064
PubChem ID:66026654
Update Time:2025-11-01

1-2-(thiophen-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(thiophen-2-yl)ethylcyclopropan-1-amine
    • Cyclopropanamine, 1-[2-(2-thienyl)ethyl]-
    • Inchi: 1S/C9H13NS/c10-9(5-6-9)4-3-8-2-1-7-11-8/h1-2,7H,3-6,10H2
    • InChI Key: IERIJGGZPGVBRE-UHFFFAOYSA-N
    • SMILES: C1(CCC2SC=CC=2)(N)CC1

Experimental Properties

  • Density: 1.137±0.06 g/cm3(Predicted)
  • Boiling Point: 245.6±13.0 °C(Predicted)
  • pka: 8.73±0.20(Predicted)

1-2-(thiophen-2-yl)ethylcyclopropan-1-amine Pricemore >>

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Additional information on 1-2-(thiophen-2-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine (CAS No. 1534956-54-1)

1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine (CAS No. 1534956-54-1) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive thiophene and cyclopropane moieties, has been the subject of numerous studies due to its potential applications in pharmaceutical research and development.

The chemical structure of 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine is composed of a cyclopropane ring attached to an ethyl group, which is further substituted with a thiophene ring. The presence of the thiophene moiety imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical and biological investigations.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine. Researchers have developed novel catalytic systems and reaction conditions that enable the selective formation of this compound with high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into the reactivity and stability of similar heterocyclic systems.

In the realm of medicinal chemistry, 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine has shown promising activity in several biological assays. Studies have demonstrated its potential as a modulator of various receptors and enzymes, including serotonin receptors and monoamine oxidases. These findings suggest that the compound could be a valuable lead for the development of new therapeutic agents targeting neurological disorders such as depression and anxiety.

The pharmacological profile of 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine has been further elucidated through in vitro and in vivo experiments. In cell-based assays, the compound has exhibited potent activity against specific receptor subtypes, indicating its selectivity and efficacy. Additionally, preliminary animal studies have provided evidence of its safety and tolerability, paving the way for more advanced preclinical evaluations.

Beyond its direct therapeutic applications, 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine has also been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and signaling pathways. By understanding how this compound interacts with biological targets, researchers can gain deeper insights into disease mechanisms and identify new drug targets.

The environmental impact of 1-2-(Thiophen-2-yl)ethylcyclopropan-1-amine is another important consideration. Studies have shown that the compound is biodegradable under certain conditions, reducing its potential for environmental accumulation. This characteristic is particularly valuable in the context of green chemistry initiatives aimed at developing sustainable pharmaceuticals.

In conclusion, 1-2-(Thiophen-2-y l)ethylcyclopropan - 1 - amine (CAS No. 1534956 - 54 - 1) represents a multifaceted compound with significant potential in both fundamental research and applied sciences. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in the ongoing efforts to advance our understanding of complex biological systems and develop innovative therapeutic solutions.

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